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Compound of Interest

Compound Name: Chloromethyl benzoate

Cat. No.: B1360013

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 5335-05-7 Molecular Formula: CsH7ClO2

This technical guide provides an in-depth overview of chloromethyl benzoate, a reactive
chemical intermediate with significant applications in organic synthesis, particularly in the
development of pharmaceuticals and biochemical probes. This document details its chemical
and physical properties, provides experimental protocols for its synthesis, and explores its
utility as a versatile reagent.

Core Chemical and Physical Properties

Chloromethyl benzoate is a colorless to light yellow liquid. Due to its reactive chloromethyl
group, it is a valuable reagent for introducing the benzoyloxymethyl group into various
molecules. Key quantitative data for this compound are summarized in the table below.
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Property Value Reference
CAS Number 5335-05-7 [1]
Molecular Formula CsH7CIO2 [1]
Molecular Weight 170.59 g/mol [1]
Appearance Colorless to light yellow liquid

Boiling Point 261.2°C at 760 mmHg

Density 1.229 g/cm3

Flash Point 127.9°C

Refractive Index 1.53

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the confirmation of the structure and purity of
chloromethyl benzoate.

1H NMR (CDCls):

e 0 5.95 (s, 2H): This singlet corresponds to the two protons of the chloromethyl group (-
CHzClI).

e 0 7.15-7.61 (m, 3H): This multiplet represents the protons on the meta and para positions of
the benzene ring.

e 0 7.85-8.18 (m, 2H): This multiplet corresponds to the protons on the ortho positions of the
benzene ring.[2]

13C NMR: While a specific spectrum for chloromethyl benzoate is not readily available, the
expected chemical shifts can be predicted based on its structure and comparison with similar
compounds. Key signals would include the chloromethyl carbon, the ester carbonyl carbon,
and the aromatic carbons.
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Infrared (IR) Spectroscopy: The IR spectrum of chloromethyl benzoate would exhibit
characteristic absorption bands for the C=0 stretch of the ester group, C-O stretching, and
vibrations associated with the aromatic ring and the C-CI bond.

Mass Spectrometry: The mass spectrum of chloromethyl benzoate would show a molecular
ion peak corresponding to its molecular weight. Common fragmentation patterns for esters
include the loss of the alkoxy group and rearrangements. The fragmentation of benzoic acid
derivatives often involves the loss of the hydroxyl group and the phenyl group.[3]

Experimental Protocols
Synthesis of Chloromethyl Benzoate

A common method for the synthesis of chloromethyl benzoate involves the reaction of sodium
benzoate with a chloromethylating agent. The following is a representative experimental
protocol.

Materials:

Sodium benzoate

Methylene chloride

Hexane

Silica gel for column chromatography
Procedure:

e Sodium benzoate (29.97 g, 208 mmol) is converted to the crude product. The reaction
results in a thick oil that solidifies upon standing at room temperature.[2]

o The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a
3:2 mixture of hexane and methylene chloride as the eluent.[2]

e The crude solid is washed with a generous amount of hexane and filtered.[2]
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o The filtrate, containing the less polar products, is concentrated under reduced pressure to
yield a yellow oil.[2]

e The crude oil is purified by column chromatography on silica gel using a 3:2 mixture of
hexane and methylene chloride as the eluent.[2]

e Fractions containing the desired product (Rf 0.75) are combined and the solvent is
evaporated to afford chloromethyl benzoate as a pale yellow oil. A yield of 12.0% has been
reported for this procedure.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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